Cas no 1540938-15-5 (2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one)

• Product Name: 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one
• CAS No: 1540938-15-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5739361
• PubChem ID: 79539386
• Update Time: 2025-06-24

2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS018095220
• 2-(PIPERIDIN-2-YL)-1-(PYRIDIN-3-YL)ETHAN-1-ONE
• CS-0290010
• EN300-1126413
• 1540938-15-5
• Ethanone, 2-(2-piperidinyl)-1-(3-pyridinyl)-
• 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one

• Inchi： 1S/C12H16N2O/c15-12(10-4-3-6-13-9-10)8-11-5-1-2-7-14-11/h3-4,6,9,11,14H,1-2,5,7-8H2
• InChI Key： WTGUAIWQSMIDQJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CN=C1)CC1CCCCN1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±12.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one

Introduction to 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one (CAS No. 1540938-15-5)

2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the chemical abstracts service number CAS No. 1540938-15-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s dual functionality, arising from its piperidine and pyridine moieties, makes it a promising candidate for further investigation in medicinal chemistry.

The structural framework of 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one consists of an ethanone core linked to a piperidine ring at the second position and a pyridine ring at the third position. This arrangement confers upon the molecule a high degree of versatility, enabling it to interact with various biological targets. The presence of both nitrogen-containing heterocycles enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one has emerged as a compound of interest in this area due to its ability to modulate PPIs through its distinct binding motifs. Studies have demonstrated that such molecules can disrupt aberrant protein interactions involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one is its potential in oncology research. The compound’s ability to interfere with key signaling pathways has been explored in several preclinical studies. For instance, its interaction with the Janus kinases (JAK) pathway has been investigated, revealing its potential as an anti-inflammatory agent. Additionally, its effects on tyrosine kinases have been studied, suggesting its utility in the treatment of certain types of cancer.

The synthesis of 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can fine-tune the compound’s pharmacological properties.

Recent advancements in computational chemistry have further accelerated the development of 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one as a lead compound. Molecular docking simulations have been used to predict binding affinities and identify potential binding sites on target proteins. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of the compound’s mechanism of action.

The pharmacokinetic profile of 2-(Piperidin-2-yl)-1-(pyridin-3-yl)ethan-1-one is another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties. By modifying its chemical structure, researchers aim to enhance its bioavailability and reduce potential side effects. Such efforts are crucial for translating preclinical findings into effective clinical therapies.

In conclusion, 2-(Piperidin-2-yl)-1-(pyridin-3-ylenthanone) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential applications in modulating protein-protein interactions make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing various human diseases.